Cas no 16332-71-1 (2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid)

• Product Name: 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid
• CAS No: 16332-71-1
• MF: C₁₂H₁₁ClN₄O₂
• MW: 278.69434094429
• CID: 3167499
• PubChem ID: 84819768
• Update Time: 2025-06-13

2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 16332-71-1
• 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid
• SB60324
• 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoicacid

• Inchi： 1S/C12H11ClN4O2/c1-14-12-16-9(13)6-10(17-12)15-8-5-3-2-4-7(8)11(18)19/h2-6H,1H3,(H,18,19)(H2,14,15,16,17)
• InChI Key： CAWQEBAEOSSZQV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)NC)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 278.0570533Da
• Monoisotopic Mass: 278.0570533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid

Recent Advances in the Study of 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid (CAS: 16332-71-1)

2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid (CAS: 16332-71-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a pyrimidine core and a benzoic acid moiety. These structural elements are known to interact with various biological targets, making it a promising candidate for further investigation. Recent synthetic methodologies have improved the efficiency of producing this compound, enabling more extensive biological evaluations.

In terms of biological activity, 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid has shown promising results in preliminary screenings against a range of targets, including kinases and enzymes involved in inflammatory pathways. Its mechanism of action appears to involve selective inhibition of key signaling molecules, which could be leveraged for the treatment of diseases such as cancer and autoimmune disorders.

One of the most notable recent studies demonstrated the compound's efficacy in a murine model of rheumatoid arthritis, where it significantly reduced inflammation and joint damage. These findings suggest that further optimization of this scaffold could lead to the development of a new class of anti-inflammatory drugs. Additionally, computational modeling studies have provided insights into the compound's binding interactions, which could guide future structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid. Recent efforts have focused on modifying its solubility and bioavailability to enhance its therapeutic potential. Researchers are also exploring its combination with other agents to improve efficacy and reduce potential side effects.

In conclusion, 2-((6-Chloro-2-(methylamino)pyrimidin-4-yl)amino)benzoic acid represents a compelling area of research in medicinal chemistry. Its unique structural and biological properties position it as a valuable scaffold for the development of novel therapeutics. Continued research into its mechanism of action and optimization of its pharmacological profile will be critical for advancing this compound toward clinical applications.